![molecular formula C21H18N4OS B294778 6-(1-Benzofuran-2-yl)-3-(4-tert-butylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole](/img/structure/B294778.png)
6-(1-Benzofuran-2-yl)-3-(4-tert-butylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
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Overview
Description
6-(1-Benzofuran-2-yl)-3-(4-tert-butylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole, also known as BTTST, is a compound that has gained significant attention in recent years due to its potential applications in scientific research. BTTST is a member of the triazolo-thiadiazole family of compounds, which have been shown to possess a range of biological activities, including anti-inflammatory, antioxidant, and anticancer properties. In
Mechanism of Action
The mechanism of action of 6-(1-Benzofuran-2-yl)-3-(4-tert-butylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood, but studies have suggested that it may act through the inhibition of various signaling pathways that are important for cancer cell survival and proliferation. This compound has been shown to inhibit the activity of proteins such as AKT, mTOR, and NF-κB, which are known to play a role in cancer cell growth and survival.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. Studies have suggested that this compound may possess antioxidant and anti-inflammatory properties, which could make it a promising compound for the treatment of various inflammatory and oxidative stress-related diseases. This compound has also been shown to have a low toxicity profile, which makes it a promising compound for further research.
Advantages and Limitations for Lab Experiments
One of the main advantages of 6-(1-Benzofuran-2-yl)-3-(4-tert-butylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is its potent anticancer activity, which makes it a promising compound for cancer research. This compound also has a low toxicity profile, which is important for the development of safe and effective drugs. However, one of the limitations of this compound is its relatively low solubility, which can make it difficult to work with in lab experiments.
Future Directions
There are several future directions for research related to 6-(1-Benzofuran-2-yl)-3-(4-tert-butylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One area of research is the development of more efficient synthesis methods for this compound, which could lead to the production of larger quantities of the compound for further research. Another area of research is the exploration of the potential applications of this compound in the treatment of other diseases, such as inflammatory and oxidative stress-related diseases. Additionally, further studies are needed to fully understand the mechanism of action of this compound and to identify potential drug targets for the development of new cancer therapies.
In conclusion, this compound is a promising compound that has gained significant attention in recent years due to its potential applications in scientific research. The synthesis method of this compound, its scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for research have been discussed in this paper. Further research is needed to fully understand the potential of this compound in the development of new cancer therapies and the treatment of other diseases.
Synthesis Methods
The synthesis of 6-(1-Benzofuran-2-yl)-3-(4-tert-butylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the reaction of 2-amino-5-tert-butylthiadiazole with 2-bromo-1-(2-hydroxyphenyl)ethanone followed by the reaction of the resulting compound with 4-tert-butylphenylhydrazine and sodium azide. The final product is obtained through a cyclization reaction with the use of copper (I) iodide as a catalyst.
Scientific Research Applications
6-(1-Benzofuran-2-yl)-3-(4-tert-butylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to possess a range of biological activities, making it a promising compound for scientific research. One of the most significant applications of this compound is in the field of cancer research. Studies have shown that this compound has potent anticancer activity against a range of cancer cell lines, including breast, lung, and colon cancer cells. This compound has also been shown to inhibit the growth of cancer cells by inducing apoptosis, a process that leads to the programmed death of cancer cells.
Properties
Molecular Formula |
C21H18N4OS |
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Molecular Weight |
374.5 g/mol |
IUPAC Name |
6-(1-benzofuran-2-yl)-3-(4-tert-butylphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole |
InChI |
InChI=1S/C21H18N4OS/c1-21(2,3)15-10-8-13(9-11-15)18-22-23-20-25(18)24-19(27-20)17-12-14-6-4-5-7-16(14)26-17/h4-12H,1-3H3 |
InChI Key |
AGBXEFURNUJWLS-UHFFFAOYSA-N |
SMILES |
CC(C)(C)C1=CC=C(C=C1)C2=NN=C3N2N=C(S3)C4=CC5=CC=CC=C5O4 |
Canonical SMILES |
CC(C)(C)C1=CC=C(C=C1)C2=NN=C3N2N=C(S3)C4=CC5=CC=CC=C5O4 |
Origin of Product |
United States |
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